Cas no 133118-80-6 (8-Bromochroman-3-one)
8-Bromochroman-3-one structure
Product Name:8-Bromochroman-3-one
CAS No:133118-80-6
MF:C9H7BrO2
MW:227.054682016373
MDL:MFCD12828263
CID:135885
PubChem ID:19087148
Update Time:2025-04-19
8-Bromochroman-3-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-3-Chromanone
- 2H-1-Benzopyran-3(4H)-one,8-bromo-
- 8-bromo-4H-chromen-3-one
- 8-bromochroman-3-one
- 2H-1-Benzopyran-3(4H)-one,8-bromo
- 8-bromanyl-4H-chromen-3-one
- 8-Bromo-2H-1-benzopyran-3(4H)-one
- 2H-1-Benzopyran-3(4H)-one, 8-bromo-
- DTXSID50597935
- CS-0215431
- EN300-246851
- GIOQDMYJFVLYBB-UHFFFAOYSA-N
- 133118-80-6
- AMINO-(3,4,5-TRIMETHOXY-PHENYL)-ACETICACID
- FT-0653280
- A806563
- AKOS015915158
- SCHEMBL2324428
- 8-bromo-3,4-dihydro-2H-1-benzopyran-3-one
- AS-35591
- MFCD12828263
- 8-Bromochroman-3-one
-
- MDL: MFCD12828263
- Inchi: 1S/C9H7BrO2/c10-8-3-1-2-6-4-7(11)5-12-9(6)8/h1-3H,4-5H2
- InChI Key: GIOQDMYJFVLYBB-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1OCC(C2)=O
Computed Properties
- Exact Mass: 225.96300
- Monoisotopic Mass: 225.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.621±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 341.4°C at 760 mmHg
- Flash Point: 160.3°C
- Refractive Index: 1.599
- Solubility: Very slightly soluble (0.27 g/l) (25 º C),
- PSA: 26.30000
- LogP: 1.95310
8-Bromochroman-3-one Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-Bromochroman-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042648-1g |
8-Bromochroman-3-one |
133118-80-6 | 97% | 1g |
950.25 USD | 2021-06-11 | |
| TRC | B809045-10mg |
8-Bromochroman-3-one |
133118-80-6 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B809045-50mg |
8-Bromochroman-3-one |
133118-80-6 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B809045-100mg |
8-Bromochroman-3-one |
133118-80-6 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Chemenu | CM162446-1g |
8-Bromo-3-Chromanone |
133118-80-6 | 97% | 1g |
$729 | 2021-06-17 | |
| Chemenu | CM162446-1g |
8-Bromo-3-Chromanone |
133118-80-6 | 97% | 1g |
$875 | 2022-06-13 | |
| eNovation Chemicals LLC | D504478-1g |
8-BroMochroMan-3-one |
133118-80-6 | 97% | 1g |
$4071 | 2024-05-24 | |
| Enamine | EN300-246851-0.05g |
8-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
133118-80-6 | 95% | 0.05g |
$211.0 | 2024-06-19 | |
| Enamine | EN300-246851-0.1g |
8-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
133118-80-6 | 95% | 0.1g |
$314.0 | 2024-06-19 | |
| Enamine | EN300-246851-0.25g |
8-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
133118-80-6 | 95% | 0.25g |
$448.0 | 2024-06-19 |
8-Bromochroman-3-one Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
133118-80-6 (8-Bromochroman-3-one) Related Products
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